molecular formula C10H8ClF3O2 B8413757 4-Chloro-2-(3,4,5-trifluorophenyl)butyric acid

4-Chloro-2-(3,4,5-trifluorophenyl)butyric acid

Cat. No.: B8413757
M. Wt: 252.62 g/mol
InChI Key: BQAJDLSSGFWKJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-2-(3,4,5-trifluorophenyl)butyric acid is a useful research compound. Its molecular formula is C10H8ClF3O2 and its molecular weight is 252.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8ClF3O2

Molecular Weight

252.62 g/mol

IUPAC Name

4-chloro-2-(3,4,5-trifluorophenyl)butanoic acid

InChI

InChI=1S/C10H8ClF3O2/c11-2-1-6(10(15)16)5-3-7(12)9(14)8(13)4-5/h3-4,6H,1-2H2,(H,15,16)

InChI Key

BQAJDLSSGFWKJW-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1F)F)F)C(CCCl)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A 2.66 M solution of butyl lithium in hexane (20 mL) was added to a solution of 3,4,5-trifluorophenylacetic acid (5.00 g) in THF (150 mL) in a nitrogen atmosphere at −78° C., and the reaction solution was stirred at −78° C. for 20 minutes. The reaction solution was further stirred at 0° C. for one hour. Then, 1-bromo-2-chloroethane (2.2 mL) was added at 0° C., and the reaction solution was stirred at room temperature for 14 hours. Ethyl acetate and 1 N hydrochloric acid were added to the reaction solution, and the organic layer was separated. The resulting organic layer was washed with a saturated sodium chloride solution. The resulting organic layer was dried over magnesium sulfate and then concentrated under reduced pressure. The residue was purified by silica gel column chromatography (elution solvent: heptane-ethyl acetate system) to obtain 4.54 g of the title compound. The property values of the compound are as follows.
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150 mL
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Synthesis routes and methods II

Procedure details

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